Cas no 946235-19-4 (4-(diethylsulfamoyl)-N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide)

• Product Name: 4-(diethylsulfamoyl)-N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide
• CAS No: 946235-19-4
• MF: C₂₁H₂₄N₄O₄S
• MW: 428.504663467407
• CID: 6216225
• PubChem ID: 44010036
• Update Time: 2025-08-04

4-(diethylsulfamoyl)-N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide
• 4-(diethylsulfamoyl)-N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
• 946235-19-4
• F2073-0617
• 4-(diethylsulfamoyl)-N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)benzamide
• AKOS024626462
• 4-(N,N-diethylsulfamoyl)-N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide

• Inchi： 1S/C21H24N4O4S/c1-5-24(6-2)30(28,29)17-10-8-16(9-11-17)20(26)23-19-15(4)22-18-12-7-14(3)13-25(18)21(19)27/h7-13H,5-6H2,1-4H3,(H,23,26)
• InChI Key： YHBWZTPGPDGICJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=C(C)N=C3C=CC(C)=CN3C2=O)=O)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 428.15182643g/mol
• Monoisotopic Mass: 428.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 944
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 4-(diethylsulfamoyl)-N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide

Recent Advances in the Study of 4-(Diethylsulfamoyl)-N-{2,7-Dimethyl-4-Oxo-4H-Pyrido[1,2-a]Pyrimidin-3-yl}Benzamide (CAS: 946235-19-4)

The compound 4-(diethylsulfamoyl)-N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide (CAS: 946235-19-4) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrido[1,2-a]pyrimidinone core and diethylsulfamoyl benzamide moiety, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in various disease models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammatory and oncogenic processes. In vitro studies have demonstrated that 946235-19-4 exhibits potent inhibitory activity against certain kinases, suggesting its potential as a targeted therapy for cancers characterized by dysregulated kinase activity. Furthermore, structural-activity relationship (SAR) studies have been conducted to identify key functional groups responsible for its bioactivity, paving the way for the development of more potent derivatives.

Another significant area of investigation has been the pharmacokinetic profile of 946235-19-4. Recent preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable oral bioavailability and metabolic stability in animal models. These findings are critical for advancing the compound into clinical trials, as they address potential challenges related to drug delivery and dosing regimens.

In addition to its potential as a therapeutic agent, 946235-19-4 has also been explored as a chemical probe for studying biological pathways. Its selective binding to specific protein targets makes it a valuable tool for understanding the molecular mechanisms underlying various diseases. Recent publications have highlighted its use in proteomics and target identification studies, further expanding its utility beyond traditional drug development.

Despite these promising developments, challenges remain in the clinical translation of 946235-19-4. Issues such as off-target effects, potential toxicity, and formulation optimization need to be addressed in future studies. However, the growing body of research on this compound underscores its potential to make a significant impact in the field of chemical biology and medicine. Continued investigation into its therapeutic applications and mechanistic insights will be essential for realizing its full potential.